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Compound of Interest

Compound Name: L-Asparagine-4-13C monohydrate

Cat. No.: B1602389

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of L-Asparagine-4-13C
monohydrate, a critical isotopically labeled amino acid utilized in a range of scientific
applications, from metabolic research to drug development. This document outlines the
synthesis, analytical methodologies for purity determination, and presents relevant data in a
clear, structured format.

Quantitative Data Summary

The isotopic and chemical purity of L-Asparagine-4-13C monohydrate are paramount for its use
as a tracer or internal standard in quantitative analyses.[1] The data presented below is a
summary of typical specifications available from commercial suppliers.

Table 1: Isotopic and Chemical Purity Specifications

Parameter Specification Source

Isotopic Purity (33C
] =99 atom % 13C [2][3]
Enrichment)

Chemical Purity = 98% [4][5]

[a]25/D +31.5°,c=1in1M

Optical Activity Hel
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Table 2: Physical and Chemical Properties

Property Value Source

Hz2N3COCH2CH(NH2)CO:zH -

Molecular Formula H,0 [3]
Molecular Weight 151.13 g/mol [2][3]
CAS Number 286437-12-5 [3]
Melting Point 233-235 °C (decomposes)

Form Solid

Mass Shift M+1

Synthesis of L-Asparagine-4-*C Monohydrate

The introduction of a 13C label at the 4-position of L-asparagine can be achieved through
chemical synthesis or enzymatic methods. While specific proprietary synthesis routes are not
always disclosed, a common approach involves the use of a 13C-labeled precursor. A potential
biosynthetic route is outlined below.

Biosynthetic Pathway

An enzymatic approach offers high stereoselectivity. L-asparagine can be synthesized from L-
aspartic acid and ammonia by the enzyme asparagine synthetase. To produce L-Asparagine-4-
13C, a precursor such as L-aspartic acid-4-3C would be required.
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Biosynthetic Route for L-Asparagine-4-13C

Reactants

L-Aspartic acid-4-13C Ammonia (NHs) ﬂ
~ Z

L-Asparagine-4-13C Pyrophosphate (PPi)
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Workflow for Isotopic Purity by MS

Sample Preparation

Dissolve L-Asparagine-4-13C
in appropriate solvent

:

Prepare dilutions for calibration

Mass Spectrometry Analysis

Inject sample into LC-MS/MS or GC-MS

Acquire mass spectra

Data Prgcessing

Determine relative intensities of
M (unlabeled) and M+1 (labeled) ions

Calculate isotopic enrichment
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Workflow for Purity and Structure by NMR

Sample Preparation

Dissolve sample in a deuterated solvent
(e.g., D20)

NMR A"nalysis

Acquire *H and 3C NMR spectra

Acquire 2D correlation spectra (e.g., HSQC)

Data Processi; 'g and Analysis

Integrate relevant signals in $3C spectrum

Analyze *H-13C correlations to confirm label position il Calculate isotopic enrichment from signal intensities

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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